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Compound of Interest

Compound Name: Heteroclitin G

Cat. No.: B13436984

Heteroclitin G: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heteroclitin G is a naturally occurring chemical compound of interest within the scientific
community. This document provides a concise technical summary of its fundamental
properties.

Chemical and Physical Data

A summary of the key chemical identifiers for Heteroclitin G is presented in the table below.

Identifier Value Reference
CAS Number 144027-74-7 [1]
Molecular Formula C22H2407 [1]

Biological Activity and Research

Publicly available research on the specific biological activities, experimental protocols, and
signaling pathways of Heteroclitin G is limited at this time. One study has suggested that
Heteroclitin G may serve as a potential biomarker for the blood-replenishing activities of
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Kadsura interior stem (KIS), though detailed mechanistic data was not provided. Further
research is required to elucidate the pharmacological profile and mechanism of action of this
compound.

For context, other related compounds isolated from the Kadsura genus, such as Heteroclitin |
and J, have been investigated for their anti-HIV properties. This suggests that lignans from this
plant family may represent a source of bioactive molecules. However, it is crucial to note that
these findings on related compounds are not directly transferable to Heteroclitin G.

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and established signaling pathways specifically for
Heteroclitin G are not sufficiently documented in the currently available scientific literature to
provide a comprehensive summary or visual representation.

Future Directions

The initial identification of Heteroclitin G and its potential as a biomarker indicates a need for
further scientific inquiry. Future research efforts could focus on:

« Isolation and Purification: Development of robust methods for the isolation and purification of
Heteroclitin G in quantities sufficient for comprehensive biological screening.

« In vitro and in vivo studies: Systematic evaluation of the bioactivity of Heteroclitin G across
a range of cell-based assays and animal models to identify potential therapeutic applications.

o Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways
modulated by Heteroclitin G to understand its pharmacological effects.

Conclusion

Heteroclitin G is a defined chemical entity with a known chemical formula and CAS number.
While preliminary findings suggest potential biological relevance, there is a significant gap in
the scientific literature regarding its specific biological functions, experimental methodologies,
and associated signaling pathways. This presents an opportunity for novel research to explore
the therapeutic potential of this natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b13436984?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK535514/
https://www.ncbi.nlm.nih.gov/books/NBK535514/
https://www.benchchem.com/product/b13436984#cas-number-and-molecular-formula-for-heteroclitin-g
https://www.benchchem.com/product/b13436984#cas-number-and-molecular-formula-for-heteroclitin-g
https://www.benchchem.com/product/b13436984#cas-number-and-molecular-formula-for-heteroclitin-g
https://www.benchchem.com/product/b13436984#cas-number-and-molecular-formula-for-heteroclitin-g
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13436984?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13436984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

